Cas no 1451391-52-8 (2-Hydroxymethyl-4-methylphenylboronic acid)

• Product Name: 2-Hydroxymethyl-4-methylphenylboronic acid
• CAS No: 1451391-52-8
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD22628186
• CID: 4733237
• PubChem ID: 74888782
• Update Time: 2025-11-05

2-Hydroxymethyl-4-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxymethyl-4-methylphenylboronic acid
• (2-(Hydroxymethyl)-4-methylphenyl)boronic acid
• Z1358
• [2-(hydroxymethyl)-4-methyl-phenyl]boronic acid
• AKOS027425646
• 2-hydroxyMethyl-4-Methyl phenyl boronic acid
• D71435
• 2-(HYDROXYMETHYL)-4-METHYLPHENYLBORONIC ACID
• 1451391-52-8
• [2-(hydroxymethyl)-4-methylphenyl]boronic acid
• MFCD22628186
• CS-0153341
• BIC39152

• MDL： MFCD22628186
• Inchi： 1S/C8H11BO3/c1-6-2-3-8(9(11)12)7(4-6)5-10/h2-4,10-12H,5H2,1H3
• InChI Key： CBAPVZWDDUMKMK-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C=CC=1B(O)O

Computed Properties

• Exact Mass: 166.0801244g/mol
• Monoisotopic Mass: 166.0801244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-Hydroxymethyl-4-methylphenylboronic acid

Introduction to 2-Hydroxymethyl-4-methylphenylboronic Acid (CAS No. 1451391-52-8)

2-Hydroxymethyl-4-methylphenylboronic acid, with the chemical identifier CAS No. 1451391-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its hydroxymethyl and boronic acid functional groups, exhibits unique chemical properties that make it a valuable intermediate in various synthetic applications. The presence of both a hydroxymethyl group and a boronic acid moiety imparts reactivity that is highly useful in cross-coupling reactions, particularly in the synthesis of complex molecular architectures.

The utility of 2-hydroxymethyl-4-methylphenylboronic acid stems from its ability to participate in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction allows for the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, providing a powerful tool for constructing biaryl systems. In pharmaceutical research, such transformations are pivotal for the development of novel therapeutic agents, including kinase inhibitors and other small-molecule drugs that target specific biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of boronic acid derivatives in drug design. The hydroxymethyl group in 2-hydroxymethyl-4-methylphenylboronic acid not only facilitates coupling reactions but also introduces a polar moiety that can enhance solubility and binding affinity. This feature has been exploited in the design of next-generation biologics and small-molecule drugs, where precise control over molecular interactions is critical. Studies have demonstrated its efficacy in generating intermediates for protease inhibitors and antiviral compounds, underscoring its versatility.

In materials science, the reactivity of 2-hydroxymethyl-4-methylphenylboronic acid has been leveraged in the development of advanced polymers and coatings. Its ability to undergo controlled cross-linking reactions makes it an attractive candidate for creating high-performance materials with tailored mechanical and thermal properties. For instance, researchers have utilized this compound to synthesize novel epoxy resins and hybrid organic-inorganic materials, which exhibit enhanced durability and chemical resistance.

The synthesis of 2-hydroxymethyl-4-methylphenylboronic acid typically involves multi-step organic transformations, starting from readily available aromatic precursors. The introduction of the hydroxymethyl group followed by boronation is a common strategy. Recent innovations in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on an industrial scale. These advancements have enabled researchers to explore its potential applications without significant logistical challenges.

One of the most compelling aspects of 2-hydroxymethyl-4-methylphenylboronic acid is its role in enabling green chemistry initiatives. The Suzuki-Miyaura coupling reaction, which relies on this compound, is known for its high selectivity and mild reaction conditions. This aligns with the growing emphasis on sustainable synthetic routes that minimize waste and reduce energy consumption. By facilitating efficient cross-coupling reactions, CAS No. 1451391-52-8 contributes to more environmentally friendly approaches to drug discovery and material synthesis.

The pharmacological potential of derivatives derived from 2-hydroxymethyl-4-methylphenylboronic acid continues to be an area of active investigation. Researchers are exploring its incorporation into libraries of compounds for high-throughput screening, aiming to identify novel bioactive molecules. Preliminary studies suggest that modifications to the phenyl ring or the boronic acid moiety can significantly alter biological activity, offering opportunities to fine-tune properties such as potency and selectivity.

The structural features of 2-hydroxymethyl-4-methylphenylboronic acid also make it a valuable tool for computational studies. Molecular modeling techniques have been employed to understand how this compound interacts with biological targets at the atomic level. These insights are crucial for rational drug design, allowing chemists to predict how small changes in structure will impact function. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In conclusion,2-Hydroxymethyl-4-methylphenylboronic acid (CAS No. 1451391-52-8) represents a versatile and highly functional compound with broad applications across pharmaceuticals and materials science. Its unique reactivity profile, particularly in cross-coupling reactions, positions it as a key intermediate in synthetic chemistry. As research continues to uncover new methodologies and applications,CAS No 1451391528 will undoubtedly remain at the forefront of innovation in these fields.